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Compound of Interest

Compound Name: 3-(2-Thiazolyl)propionic acid

Cat. No.: B115492

This guide provides comprehensive safety protocols and operational procedures for the
handling and disposal of 3-(2-Thiazolyl)propionic acid (CAS No. 144163-65-5) in a laboratory
setting. As the toxicological properties of this compound have not been fully investigated, a
cautious approach is paramount.[1] This document synthesizes available safety data with
established best practices for handling thiazole-containing compounds to ensure the safety of
all personnel.

Hazard Identification and Risk Assessment

3-(2-Thiazolyl)propionic acid is a compound that requires careful handling due to its potential
health hazards. Based on available data, the primary risks are associated with irritation to the
skin, eyes, and respiratory system, and it may be harmful if swallowed.[2]

GHS Hazard Classification Summary

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b115492?utm_src=pdf-interest
https://www.benchchem.com/product/b115492?utm_src=pdf-body
https://www.capotchem.cn/doc/viewmsds_144163-65-5.html
https://www.benchchem.com/product/b115492?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2760609
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Hazard Class Category Hazard Statement Source
o H302: Harmful if
Acute Toxicity, Oral Category 4 [2]
swallowed

Skin H315: Causes skin

) o Category 2 S [2]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o Category 2A o [2]

Damage/Eye Irritation eye irritation

Specific target organ
o i H335: May cause
toxicity — Single Category 3 ) L [1][2]
respiratory irritation
exposure

It is crucial to note that the chemical, physical, and toxicological properties of 3-(2-
Thiazolyl)propionic acid have not been thoroughly investigated.[1] Therefore, it should be
handled as a potentially hazardous substance at all times.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure. The following table outlines
the minimum required PPE for handling 3-(2-Thiazolyl)propionic acid.
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Body Part Protection Standard Rationale
Protects against
Safety glasses with splashes and airborne
_ _ NIOSH (US) or EN )
Eyes/Face side shields and a particles that can
_ 166 (EU) _
face shield cause serious eye
irritation.[3]
Provides a chemical-
resistant barrier to
o prevent skin contact
Nitrile or neoprene S
Hands EN 374 and irritation. Always
gloves )
inspect gloves for
tears or degradation
before use.
Protects against
Flame-resistant splashes and prevents
Body

laboratory coat

contamination of

personal clothing.

Respiratory

Use in a certified

chemical fume hood

To prevent inhalation
of dust or vapors
which may cause
respiratory irritation.[1]
For situations where a
fume hood is not
feasible, a NIOSH-
approved respirator
with appropriate
cartridges (e.g.,
OV/AG/P99) should
be used.[1]

Operational Plan: Step-by-Step Handling

Procedures
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Adherence to a strict operational workflow is critical for safety. The following diagram and
detailed steps outline the safe handling process for 3-(2-Thiazolyl)propionic acid.

Click to download full resolution via product page

Caption: Safe handling workflow for 3-(2-Thiazolyl)propionic acid.

3.1. Preparation

o Don Personal Protective Equipment (PPE): Before entering the laboratory, ensure all
required PPE as outlined in Section 2 is worn correctly.

e Prepare Chemical Fume Hood: All handling of 3-(2-Thiazolyl)propionic acid, especially
when in solid form, must be conducted in a certified chemical fume hood to prevent
inhalation of dust or vapors.[1] Ensure the fume hood is functioning correctly.

3.2. Weighing and Transfer

» Designate a specific area within the fume hood for handling the compound.

» To minimize dust generation, carefully weigh the solid material in a tared, sealed container.

o Use a spatula for transfers and avoid any actions that could create airborne dust.

3.3. Dissolution

» When dissolving the compound, add the solid slowly to the solvent to avoid splashing.

o Keep the container covered as much as possible during the dissolution process.
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3.4. Experimental Use

o All subsequent experimental steps involving 3-(2-Thiazolyl)propionic acid or its solutions
should be performed within the chemical fume hood.

» Avoid direct contact with the solution. Use appropriate tools for all transfers.

Emergency Procedures

4.1. First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[1]

Skin Contact: In case of skin contact, immediately wash the affected area with soap and
plenty of water. Remove contaminated clothing and seek medical attention if irritation
persists.[1][4]

Eye Contact: If the compound enters the eyes, rinse thoroughly with plenty of water for at
least 15 minutes and consult a physician immediately.[1]

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate
medical attention.[1]

4.2. Accidental Release Measures

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For a small spill, carefully sweep up the solid material without creating dust and
place it in a suitable, closed container for disposal.[1]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap
and water.

PPE: Wear full PPE, including respiratory protection, during the entire cleanup process.[1]
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Disposal Plan

All waste containing 3-(2-Thiazolyl)propionic acid must be treated as hazardous waste and
disposed of according to local, state, and federal regulations.[5]

5.1. Waste Segregation and Labeling

e Solid Waste: Place any unused solid 3-(2-Thiazolyl)propionic acid and any materials used
for spill cleanup (e.g., absorbent pads, contaminated gloves) into a clearly labeled, sealed
hazardous waste container.

e Liquid Waste: Solutions containing 3-(2-Thiazolyl)propionic acid should be collected in a
separate, labeled hazardous waste container. Do not mix with other waste streams unless
compatibility has been confirmed.

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name: "3-(2-Thiazolyl)propionic acid".

5.2. Final Disposal

o Contact a licensed professional waste disposal service to arrange for the pickup and
disposal of the hazardous waste.[1]

¢ Do not pour any waste containing this compound down the drain.[1]

Storage

Store 3-(2-Thiazolyl)propionic acid in a tightly closed container in a dry, cool, and well-
ventilated place.[3] Keep it away from incompatible materials such as strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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